Cas no 834905-97-4 (3-Pentanone, 2-cyclohexyl-1-hydroxy-2-methyl-)

• Product name: 3-Pentanone, 2-cyclohexyl-1-hydroxy-2-methyl-
• CAS No: 834905-97-4
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 670140
• PubChem ID: 71415197

3-Pentanone, 2-cyclohexyl-1-hydroxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanone, 2-cyclohexyl-1-hydroxy-2-methyl-
• 2-cyclohexyl-1-hydroxy-2-methylpentan-3-one
• DTXSID70834617
• 834905-97-4

• Inchi： InChI=1S/C12H22O2/c1-3-11(14)12(2,9-13)10-7-5-4-6-8-10/h10,13H,3-9H2,1-2H3
• InChI Key： MPDIROJRQQQAPL-UHFFFAOYSA-N
• SMILES： CCC(=O)C(C)(CO)C1CCCCC1

Computed Properties

• Exact Mass: 198.161979940g/mol
• Monoisotopic Mass: 198.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų